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Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to designing and conducting drug

interaction studies for Colesevelam, a bile acid sequestrant. The protocols outlined below are

essential for evaluating the potential for pharmacokinetic interactions when Colesevelam is co-

administered with other therapeutic agents.

Introduction to Colesevelam and Drug Interactions
Colesevelam hydrochloride is a non-absorbed, polymeric, lipid-lowering and glucose-lowering

agent.[1] It functions by binding to bile acids in the intestine, preventing their reabsorption. This

action leads to a decrease in low-density lipoprotein cholesterol (LDL-C) and improved

glycemic control in patients with type 2 diabetes.[2][3] Given its mechanism of action within the

gastrointestinal tract, Colesevelam has the potential to interact with co-administered oral

medications by binding to them and reducing their absorption and bioavailability.[4][5]

Therefore, it is crucial to conduct thorough drug interaction studies to ensure the safety and

efficacy of concomitant drug therapies.

The primary mechanism for these interactions is the formation of a drug-Colesevelam complex

in the gut, which reduces the amount of the other drug available for absorption.[6] Studies have
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shown that while Colesevelam has a lower potential for drug interactions compared to older

bile acid sequestrants like cholestyramine and colestipol, clinically significant interactions can

still occur.[7]

Key Experimental Protocols
In Vitro Binding Studies
In vitro binding studies are fundamental for predicting the likelihood of a drug interaction with

Colesevelam. These assays simulate the conditions of the gastrointestinal tract to assess the

binding potential between Colesevelam and a test drug.

Protocol: Equilibrium and Kinetic Binding Assays

This protocol is adapted from FDA guidance and established in vitro methodologies.[8][9]

Objective: To determine the binding affinity (k1) and binding capacity (k2) of a test drug to

Colesevelam hydrochloride.[2]

Materials:

Colesevelam hydrochloride (reference and test formulations)

Test drug substance

Simulated Intestinal Fluid (SIF), pH 6.8[9]

Phosphate buffer

HPLC system with a validated method for the test drug[9]

Incubator shaker set at 37°C

Centrifuge

Procedure:

Part A: Equilibrium Binding Study[8]
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Prepare a stock solution of the test drug in a suitable solvent and dilute it with SIF to create a

series of at least eight different concentrations.

For each concentration, add a fixed amount of Colesevelam (e.g., equivalent to a

therapeutic dose) to a centrifuge tube.

Add the test drug solution to the tubes containing Colesevelam.

Incubate the samples in a shaker at 37°C for a predetermined time sufficient to reach

equilibrium (e.g., 3 hours).[2]

After incubation, centrifuge the samples to pellet the Colesevelam-drug complex.

Analyze the supernatant for the concentration of the unbound test drug using a validated

HPLC method.[10]

Calculate the amount of bound drug by subtracting the unbound concentration from the initial

concentration.

Determine the binding constants k1 (affinity) and k2 (capacity) by fitting the data to the

Langmuir equation.[2]

Part B: Kinetic Binding Study[8]

Prepare two different concentrations of the test drug in SIF (e.g., a low and a high

concentration).

Add a fixed amount of Colesevelam to multiple centrifuge tubes.

Add the test drug solutions to the tubes.

Incubate the samples in a shaker at 37°C.

At various time points (e.g., 0, 15, 30, 60, 120, 180 minutes), remove a set of tubes and

immediately centrifuge them.

Analyze the supernatant for the concentration of the unbound test drug.
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Plot the concentration of the bound drug over time to determine the rate of binding.

In Vivo Pharmacokinetic Studies
In vivo studies in healthy volunteers are the definitive method for assessing the clinical

significance of a potential drug interaction with Colesevelam.

Protocol: Crossover Pharmacokinetic Drug Interaction Study

This protocol is based on designs from multiple clinical trials investigating Colesevelam
interactions.[11][12]

Objective: To evaluate the effect of co-administered Colesevelam on the pharmacokinetic

parameters (AUC, Cmax) of a test drug.

Study Design: A single-dose, open-label, randomized, two-period crossover design is typically

employed.[11][13]

Subjects: Healthy adult volunteers (typically 18-45 years old).[12]

Procedure:

Period 1:

Subjects are randomly assigned to one of two treatment sequences.

Sequence A: Administer a single oral dose of the test drug alone.

Sequence B: Administer a single oral dose of the test drug concomitantly with a therapeutic

dose of Colesevelam (e.g., 3.75g).[12]

Collect serial blood samples at predefined time points (e.g., pre-dose, and at 0.5, 1, 2, 4, 6,

8, 12, 24, 48, and 72 hours post-dose).

Process the blood samples to obtain plasma and store them frozen until analysis.

Washout Period: A sufficient washout period (typically 7-14 days) is required between periods

to ensure complete elimination of the test drug.
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Period 2:

Subjects receive the alternate treatment according to their assigned sequence.

Repeat the blood sampling procedure as in Period 1.

Staggered Dosing Arm (if necessary): If a significant interaction is observed with concomitant

administration, a third study period may be included where the test drug is administered 4

hours before Colesevelam to assess if spacing the doses mitigates the interaction.[7]

Sample Analysis and Data Analysis:

Analyze plasma samples for the concentration of the test drug using a validated bioanalytical

method (e.g., LC-MS/MS).

Calculate pharmacokinetic parameters, including Area Under the Curve (AUC) and

Maximum Concentration (Cmax), for each subject in each treatment period.

Perform statistical analysis to compare the geometric mean ratios of AUC and Cmax for the

test drug administered with and without Colesevelam. The 90% confidence intervals for

these ratios are typically evaluated against the no-effect limits of 80% to 125%.[7]

Data Presentation
The following tables summarize quantitative data from various Colesevelam drug interaction

studies.

Table 1: Summary of Pharmacokinetic Interactions with Colesevelam
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Co-
administered
Drug

Change in
AUC

Change in
Cmax

Dosing
Condition

Clinically
Significant?

Digoxin ↓ 11%[11] ↓ 4%[11] Concomitant No[13]

Warfarin ↓ 2%[11] ↓ 1%[11] Concomitant No[13]

Verapamil (SR) ↓ 18%[11] ↓ 31%[11][13] Concomitant

No (high

variability)[11]

[13]

Metoprolol ↑ 12%[11] ↑ 12%[11] Concomitant No[13]

Quinidine ↑ 7%[11] ↑ 7%[11] Concomitant No[13]

Valproic Acid ↑ 2%[11] ↓ 8%[11] Concomitant No[13]

Levothyroxine ↓[7] ↓[7] Concomitant Yes[14]

Glyburide ↓[7] ↓[7] Concomitant Yes

Ethinyl Estradiol ↓[7] ↓[7] Concomitant Yes

Norethindrone
No significant

change
↓[7] Concomitant Yes

Glipizide (ER) ↓ 13%[12] Minor reduction Concomitant
Mitigated by 4-hr

spacing[12]

Metformin (ER) ↑ 44%[15] ↑ 8%[15] Concomitant
Monitor

advised[15][16]

Olmesartan

Medoxomil
↓ 39%[12] Major reduction Concomitant

Not predicted to

be clinically

significant[12]

Pioglitazone No effect[7] No effect[7] Concomitant No[7]

Repaglinide
No significant

change
↓[7] Concomitant Yes

Fenofibrate No effect No effect Concomitant No[17]

Lovastatin No effect No effect Concomitant No[17]
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Note: "↓" indicates a decrease, "↑" indicates an increase. The clinical significance is based on

the conclusions of the cited studies.

Visualizations
The following diagrams illustrate key concepts in Colesevelam drug interaction studies.
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Caption: Mechanism of Colesevelam Drug Interaction in the GI Tract.
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Caption: Workflow for a Crossover Pharmacokinetic Interaction Study.
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Caption: Dosing Strategy to Mitigate Drug Interactions with Colesevelam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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